4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H22N2O2S/c1-5-24-15-10-11-16-17(12-15)25-19(21-16)22-18(23)13-6-8-14(9-7-13)20(2,3)4/h6-12H,5H2,1-4H3,(H,21,22,23)
• InChI Key: XZNOWIWBFNNUTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide, also known as MTT, is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of biochemistry and physiology. MTT is a yellow-colored compound that is soluble in organic solvents and is commonly used as a reagent in laboratory experiments.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting potential targets within this bacterial species.

Mode of Action

Based on its structural similarity to other active compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and hydrophobic interactions .

Result of Action

Similar compounds have shown significant inhibitory activity against mycobacterium tuberculosis h37ra , suggesting that it may have a similar effect.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules

Advantages and Limitations for Lab Experiments

4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide is a widely used reagent in laboratory experiments due to its high sensitivity, low cost, and ease of use. It is also stable and has a long shelf life, making it a popular choice for experiments that require repeated measurements. However, 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide has some limitations, including its dependence on mitochondrial activity, which can vary between cell types and can affect the accuracy of the results.

Future Directions

4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide has several potential future applications in scientific research, including the development of new drugs and therapies for various diseases. Additionally, 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide can be used in the development of new diagnostic tools for the detection of diseases such as cancer. Further research is needed to explore the full potential of 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide in various fields of science and medicine.
Conclusion:
4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide is a widely used reagent in scientific research due to its various applications in the field of biochemistry and physiology. It is a non-toxic compound that has no known adverse effects on human health. 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide has several advantages and limitations in laboratory experiments, and its future applications in science and medicine are promising. Further research is needed to explore the full potential of 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide in various fields of research.

Synthesis Methods

4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide can be synthesized using various methods, including the reaction of 6-ethoxy-1,3-benzothiazol-2-amine with 4-tert-butylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain pure 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide.

Scientific Research Applications

4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide has been extensively used as a reagent in various scientific research applications, including the assessment of cell viability, proliferation, and cytotoxicity. 4-tert-butyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide is commonly used in cell culture experiments to determine the metabolic activity of cells and to assess the efficacy of drugs and other compounds on cell growth.